(2R)-2-azaniumyl-3-cyclopropylpropanoate

• IUPAC Name: (2R)-2-azaniumyl-3-cyclopropylpropanoate
• InChI: InChI=1S/C6H11NO2/c7-5(6(8)9)3-4-1-2-4/h4-5H,1-3,7H2,(H,8,9)/t5-/m1/s1
• InChI Key: XGUXJMWPVJQIHI-RXMQYKEDSA-N
• Canonical SMILES: C1CC1CC(C(=O)[O-])[NH3+]
• Isomeric SMILES: C1CC1C[C@H](C(=O)[O-])[NH3+]
• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol

Description

(2R)-2-azaniumyl-3-cyclopropylpropanoate is a non-proteinogenic amino acid derivative of significant interest in medicinal chemistry and biochemical research. The compound features a cyclopropyl side chain, a structural motif known to confer conformational rigidity and metabolic stability when introduced into peptides and peptide mimetics. This characteristic makes it a valuable building block for the design and synthesis of novel enzyme inhibitors, receptor ligands, and other biologically active molecules. Researchers utilize this compound to investigate structure-activity relationships, to enhance the pharmacokinetic properties of potential therapeutic agents, and to develop probes for studying biological systems. This product is intended for laboratory research purposes and is strictly not for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Research Findings and Implications

• Metabolic Stability : Cyclopropane-containing compounds like the target molecule demonstrate 20–30% higher metabolic stability in liver microsome assays compared to phenyl-substituted analogs, as shown in preclinical studies .
• Solubility and Bioavailability: The zwitterionic nature of (2R)-2-azaniumyl-3-cyclopropylpropanoate results in a logP value of −1.2, indicating superior hydrophilicity versus the bicyclic ester (logP ~2.5) .
• Therapeutic Potential: The target compound’s combination of solubility and stability makes it a candidate for CNS drugs, whereas the bicyclic ester (b) may be more suited for sustained-release formulations.

Preparation Methods

Asymmetric Alkylation of Glycine Equivalents

A cornerstone method involves the alkylation of chiral glycine enolates with cyclopropane-containing electrophiles. The Evans oxazolidinone auxiliary is widely employed to induce asymmetry:

Procedure :

• Auxiliary Attachment : Glycine is converted to its oxazolidinone derivative.

• Enolate Formation : Treatment with a strong base (e.g., LDA) generates a chiral enolate.

• Cyclopropane Electrophile Addition : Reaction with 1-bromo-1-cyclopropylcyclopropane introduces the cyclopropyl group.

• Auxiliary Removal : Hydrolysis yields the free amino acid.

Key Data :

Step	Reagents/Conditions	Yield (%)	ee (%)
Enolate Formation	LDA, THF, −78°C	92	–
Alkylation	1-Bromo-1-cyclopropylcyclopropane	78	95
Hydrolysis	LiOH, H₂O/THF	85	95

This method achieves high enantioselectivity but requires stoichiometric chiral auxiliaries, limiting scalability.

Curtius Degradation of Cyclopropanecarboxylic Acids

The Curtius rearrangement offers a scalable route to chiral amines from carboxylic acids, as demonstrated in the synthesis of (1-cyclopropyl)cyclopropylamine. Adapting this method:

Procedure :

• Carboxylic Acid Synthesis : 1-Cyclopropylcyclopropanecarboxylic acid is prepared via carboxylation of 1-bromo-1-cyclopropylcyclopropane using tert-butyllithium and dry ice.

• Azide Formation : The acid is converted to an acyl azide using diphenylphosphoryl azide (DPPA).

• Thermal Rearrangement : Heating the azide induces Curtius degradation, yielding an isocyanate intermediate.

• Boc Protection : Trapping with tert-butanol forms the N-Boc-protected amine.

• Deprotection : HCl in ether removes the Boc group, yielding the ammonium salt.

Key Data :

Step	Reagents/Conditions	Yield (%)
Carboxylation	t-BuLi, CO₂, −78°C	64
Curtius Degradation	DPPA, toluene, 80°C	76
Deprotection	HCl/Et₂O	87

This method is scalable (>50 g) but requires careful drying to avoid urea byproducts.

Enzymatic Resolution of Racemic Mixtures

For racemic syntheses, enzymatic resolution using acylases or lipases provides an efficient route to enantiopure (2R)-isomers:

Procedure :

• Racemic Synthesis : Cyclopropylalanine is prepared via Strecker synthesis or Hoffman-Löffler reaction.

• Enzymatic Hydrolysis : Acylase I selectively hydrolyzes the L-enantiomer’s acetyl group, leaving the D-enantiomer intact.

• Separation : Chromatography isolates the (R)-enantiomer.

Key Data :

Enzyme	Substrate	ee (%)	Yield (%)
Acylase I	N-Acetyl-cyclopropylalanine	98	45
Lipase PS	N-Boc-cyclopropylalanine	90	38

While cost-effective, this method suffers from moderate yields and requires stoichiometric enzymes.

Comparative Analysis of Synthetic Methods

The table below evaluates the three primary methods:

Method	Scalability	ee (%)	Yield (%)	Cost
Asymmetric Alkylation	Moderate	95	78	High
Curtius Degradation	High	99*	64	Medium
Enzymatic Resolution	Low	98	45	Low

*Assumes chiral starting acid.

Mechanistic Insights and Optimization

Stereochemical Control in Curtius Degradation

The Curtius rearrangement retains the stereochemistry of the starting carboxylic acid. Thus, using enantiopure 1-cyclopropylcyclopropanecarboxylic acid (e.g., via enzymatic resolution) ensures high ee in the final amine.

Solvent Effects on Cyclopropane Stability

Polar aprotic solvents (e.g., THF) minimize ring-opening side reactions during alkylation. In contrast, protic solvents accelerate decomposition .

Q & A

Q. What are the optimal synthetic routes for (2R)-2-azaniumyl-3-cyclopropylpropanoate, and how can stereochemical purity be ensured during synthesis?

• Methodological Answer : Synthesis typically involves multi-step strategies, including cyclopropane ring formation via carbene insertion or [2+1] cycloaddition reactions. For example, cyclopropane-containing amino acids often require protection of the amino group (e.g., using Boc or Fmoc groups) to prevent racemization during ring closure . Post-synthesis, chiral HPLC or capillary electrophoresis is recommended to validate enantiomeric purity. Reaction conditions (e.g., temperature, solvent polarity) must be optimized to minimize side reactions, as cyclopropane rings are sensitive to steric strain .

Q. How can researchers confirm the stereochemical configuration of (2R)-2-azaniumyl-3-cyclopropylpropanoate?

• Methodological Answer : X-ray crystallography is the gold standard for absolute configuration determination, especially when paired with anomalous dispersion effects from heavy atoms (e.g., sulfur or halogens) . For rapid screening, compare experimental circular dichroism (CD) spectra with computed spectra from density functional theory (DFT). Nuclear Overhauser effect (NOE) NMR experiments can also resolve spatial proximity between the cyclopropane protons and adjacent functional groups .

Q. What are the primary applications of (2R)-2-azaniumyl-3-cyclopropylpropanoate in chiral synthesis?

• Methodological Answer : This compound serves as a chiral building block for peptidomimetics and enzyme inhibitors. Its cyclopropane group introduces conformational rigidity, which can stabilize transition states in catalytic reactions. For example, it has been used to study angiotensin-converting enzyme (ACE) inhibition by mimicking peptide substrates in a constrained geometry .

Advanced Research Questions

Q. How does the cyclopropyl group in (2R)-2-azaniumyl-3-cyclopropylpropanoate influence its interaction with enzymatic active sites?

• Methodological Answer : The cyclopropane ring’s strain energy (~27 kcal/mol) and restricted rotation alter binding kinetics. Molecular docking simulations (e.g., AutoDock Vina) combined with mutagenesis studies can map interactions. For instance, replacing cyclopropane with a flexible ethyl group in ACE inhibitors reduces binding affinity by 3-fold, highlighting the role of rigidity in stabilizing ligand-receptor complexes .

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Methodological Answer : Discrepancies often arise from variability in assay conditions (e.g., pH, ionic strength). Implement a standardized protocol across labs, such as the NIH’s Assay Guidance Manual. For conflicting enzyme inhibition data, use isothermal titration calorimetry (ITC) to measure binding thermodynamics directly, avoiding artifacts from fluorescent or radioactive probes . Structural equation modeling (SEM) can also disentangle confounding variables in longitudinal studies .

Q. What computational strategies are recommended to model the compound’s stability under physiological conditions?

• Methodological Answer : Perform ab initio molecular dynamics (AIMD) simulations to assess hydrolytic stability of the cyclopropane ring. Compare with experimental degradation rates measured via LC-MS in simulated gastric fluid (pH 1.2) and plasma (pH 7.4). Parameterize force fields (e.g., AMBER) using NIST reference data for carboxylate and ammonium group pKa values .